Cas no 1806347-39-6 (2-Fluoro-6-mercapto-4-phenylpyridine)

• Product Name: 2-Fluoro-6-mercapto-4-phenylpyridine
• CAS No: 1806347-39-6
• MF: C₁₁H₈FNS
• MW: 205.251324653625
• CID: 4906050
• Update Time: 2025-11-01

2-Fluoro-6-mercapto-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-mercapto-4-phenylpyridine

• Inchi： 1S/C11H8FNS/c12-10-6-9(7-11(14)13-10)8-4-2-1-3-5-8/h1-7H,(H,13,14)
• InChI Key： CVOJJDBLQRZQQS-UHFFFAOYSA-N
• SMILES： S=C1C=C(C=C(N1)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1

Additional information on 2-Fluoro-6-mercapto-4-phenylpyridine

2-Fluoro-6-mercapto-4-phenylpyridine (CAS No. 1806347-39-6): A Comprehensive Overview

2-Fluoro-6-mercapto-4-phenylpyridine (CAS No. 1806347-39-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive fluorine, mercapto, and phenylpyridine functionalities, offers a wide range of potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The chemical structure of 2-Fluoro-6-mercapto-4-phenylpyridine is defined by a pyridine ring substituted with a fluorine atom at the 2-position, a mercapto group at the 6-position, and a phenyl group at the 4-position. This unique arrangement of functional groups imparts the compound with distinct chemical and physical properties, making it an attractive candidate for various scientific investigations.

In recent years, the study of 2-Fluoro-6-mercapto-4-phenylpyridine has been driven by its potential in medicinal chemistry. The presence of the mercapto group, known for its reactivity and ability to form disulfide bonds, has led researchers to explore its role in redox biology and its potential as a sulfur donor in biological systems. Additionally, the fluorine atom, which is known for its electron-withdrawing properties and ability to modulate the electronic environment of adjacent atoms, can significantly influence the compound's pharmacological profile.

The phenylpyridine scaffold is a well-known motif in medicinal chemistry due to its ability to form stable complexes with metal ions and its potential for modulating biological targets such as enzymes and receptors. The combination of these functionalities in 2-Fluoro-6-mercapto-4-phenylpyridine suggests that it could serve as a valuable lead compound for the development of new drugs targeting various diseases.

In the context of pharmaceutical research, recent studies have highlighted the potential of 2-Fluoro-6-mercapto-4-phenylpyridine as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression. These findings suggest that 2-Fluoro-6-mercapto-4-phenylpyridine could be further optimized to develop more effective anticancer agents.

Beyond its medicinal applications, 2-Fluoro-6-mercapto-4-phenylpyridine has also been investigated for its use in materials science. The presence of the mercapto group makes it an excellent candidate for surface modification and self-assembled monolayers (SAMs). These applications are particularly relevant in the development of sensors and other nanotechnology-based devices where precise control over surface chemistry is crucial.

The synthesis of 2-Fluoro-6-mercapto-4-phenylpyridine typically involves multistep reactions that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, which is an important consideration for both academic and industrial settings.

In conclusion, 2-Fluoro-6-mecapto-pyridinyl-thiol (CAS No. 1806347)-39-6), with its unique combination of functional groups, holds significant promise across multiple scientific disciplines. Its potential applications in medicinal chemistry, materials science, and other areas continue to drive research efforts aimed at unlocking its full potential. As new insights emerge from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges.